1-[(4-Methoxynaphthyl)sulfonyl]-4-phenylpiperazine

• CAS RN: 4200-62-8
• Molecular Formula: C21H22N2O3S
• Molecular Weight: 382.5 g/mol
• IUPAC Name: 1-(4-methoxynaphthalen-1-yl)sulfonyl-4-phenylpiperazine
• InChI: InChI=1S/C21H22N2O3S/c1-26-20-11-12-21(19-10-6-5-9-18(19)20)27(24,25)23-15-13-22(14-16-23)17-7-3-2-4-8-17/h2-12H,13-16H2,1H3
• InChI Key: GTYXJCDSPCBIOI-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C2=CC=CC=C21)S(=O)(=O)N3CCN(CC3)C4=CC=CC=C4

Description

1-[(4-Methoxynaphthyl)sulfonyl]-4-phenylpiperazine, also known as MNPS, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. MNPS belongs to the class of sulfonyl-containing piperazines, which have been found to exhibit various pharmacological activities.

Mechanism of Action

The mechanism of action of 1-[(4-Methoxynaphthyl)sulfonyl]-4-phenylpiperazine is not fully understood, but it is believed to involve the modulation of various signaling pathways and enzymes. 1-[(4-Methoxynaphthyl)sulfonyl]-4-phenylpiperazine has been found to inhibit the activity of protein kinase C, which is involved in cell growth and differentiation. 1-[(4-Methoxynaphthyl)sulfonyl]-4-phenylpiperazine has also been shown to activate the adenosine monophosphate-activated protein kinase (AMPK) pathway, which plays a crucial role in cellular energy metabolism and homeostasis. Additionally, 1-[(4-Methoxynaphthyl)sulfonyl]-4-phenylpiperazine has been found to modulate the activity of various ion channels, including the L-type calcium channel and the transient receptor potential vanilloid 1 (TRPV1) channel.
Biochemical and Physiological Effects
1-[(4-Methoxynaphthyl)sulfonyl]-4-phenylpiperazine has been found to exhibit various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that 1-[(4-Methoxynaphthyl)sulfonyl]-4-phenylpiperazine can inhibit cell proliferation, induce apoptosis, and modulate the expression of various genes and proteins involved in cell signaling and metabolism. In vivo studies have shown that 1-[(4-Methoxynaphthyl)sulfonyl]-4-phenylpiperazine can reduce infarct size and improve neurological function in animal models of ischemic stroke. 1-[(4-Methoxynaphthyl)sulfonyl]-4-phenylpiperazine has also been found to reduce tumor growth and metastasis in animal models of cancer. Additionally, 1-[(4-Methoxynaphthyl)sulfonyl]-4-phenylpiperazine has been shown to improve endothelial function and reduce blood pressure in animal models of hypertension.

Advantages and Limitations for Lab Experiments

1-[(4-Methoxynaphthyl)sulfonyl]-4-phenylpiperazine has several advantages as a research tool, including its high purity and stability, as well as its ability to modulate various signaling pathways and enzymes. However, 1-[(4-Methoxynaphthyl)sulfonyl]-4-phenylpiperazine also has some limitations, including its relatively low solubility in aqueous solutions and its potential toxicity at high concentrations. Additionally, 1-[(4-Methoxynaphthyl)sulfonyl]-4-phenylpiperazine may exhibit different effects depending on the cell type or tissue being studied, which can complicate data interpretation.

Future Directions

There are several future directions for research on 1-[(4-Methoxynaphthyl)sulfonyl]-4-phenylpiperazine, including its potential use as a therapeutic agent in various diseases, its mechanism of action, and its pharmacokinetics and pharmacodynamics. Further studies are needed to elucidate the molecular targets and signaling pathways involved in the effects of 1-[(4-Methoxynaphthyl)sulfonyl]-4-phenylpiperazine, as well as its potential interactions with other drugs and compounds. Additionally, studies on the toxicity and safety of 1-[(4-Methoxynaphthyl)sulfonyl]-4-phenylpiperazine in vivo are needed to determine its potential use in humans. Finally, the development of more efficient synthesis methods for 1-[(4-Methoxynaphthyl)sulfonyl]-4-phenylpiperazine may facilitate its use as a research tool and therapeutic agent.

Synthesis Methods

1-[(4-Methoxynaphthyl)sulfonyl]-4-phenylpiperazine can be synthesized through a multistep process that involves the reaction of 4-methoxynaphthalene with piperazine in the presence of a strong base, followed by the addition of phenylsulfonyl chloride. The resulting product is then purified through column chromatography to obtain 1-[(4-Methoxynaphthyl)sulfonyl]-4-phenylpiperazine in high yield and purity.

Scientific Research Applications

1-[(4-Methoxynaphthyl)sulfonyl]-4-phenylpiperazine has been studied for its potential therapeutic applications in various fields of medicine, including neurology, oncology, and cardiovascular disease. In neurology, 1-[(4-Methoxynaphthyl)sulfonyl]-4-phenylpiperazine has been found to exhibit neuroprotective effects against ischemic injury and oxidative stress. 1-[(4-Methoxynaphthyl)sulfonyl]-4-phenylpiperazine has also been shown to inhibit tumor growth and induce apoptosis in cancer cells, making it a promising candidate for cancer therapy. In cardiovascular disease, 1-[(4-Methoxynaphthyl)sulfonyl]-4-phenylpiperazine has been found to exhibit vasorelaxant effects and improve endothelial function, indicating its potential use in treating hypertension and other cardiovascular disorders.